Cas no 1289047-61-5 (5-Bromo-2-isopropoxynicotinaldehyde)

• Product Name: 5-Bromo-2-isopropoxynicotinaldehyde
• CAS No: 1289047-61-5
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD27975543
• CID: 4764358
• Update Time: 2026-02-26

5-Bromo-2-isopropoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-isopropoxynicotinaldehyde

• MDL： MFCD27975543
• Inchi： 1S/C9H10BrNO2/c1-6(2)13-9-7(5-12)3-8(10)4-11-9/h3-6H,1-2H3
• InChI Key： CMWRVIVXEQHYPE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C=O)=C1)OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2